1-(2-fluorobenzyl)-N-(4-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(4-methylpyridin-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H16FN3O2/c1-13-8-9-21-17(11-13)22-18(24)15-6-4-10-23(19(15)25)12-14-5-2-3-7-16(14)20/h2-11H,12H2,1H3,(H,21,22,24)
• InChI Key: JGDGNXIZDMCJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

1-(2-fluorobenzyl)-N-(4-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H16FN3O2 and its molecular weight is 337.354. The purity is usually 95%.
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Scientific Research Applications

Selective Kinase Inhibition

Compounds with structures related to "1-(2-fluorobenzyl)-N-(4-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide" have been identified as potent and selective inhibitors of the Met kinase superfamily. This property is crucial in the context of cancer therapy, as Met kinase is implicated in various forms of cancer. One compound in this category demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model following oral administration, indicating its potential for cancer treatment G. M. Schroeder et al., 2009.

Antibacterial Agents

Research on pyridonecarboxylic acids has yielded compounds with significant antibacterial activity. These compounds, structurally related to the query compound, have shown promising in vitro and in vivo activity against a range of bacterial infections. This highlights the potential of such compounds in developing new antibacterial agents H. Egawa et al., 1984.

HIV Integrase Inhibitors

Studies involving compounds with fluorobenzyl and pyridinecarboxamide functionalities have demonstrated potent inhibitory activity against HIV integrase, a crucial enzyme required for the replication of HIV. These findings are significant for AIDS treatment, showcasing the therapeutic potential of such compounds E. Monteagudo et al., 2007.

Analgesic Properties

Modifications to the pyridine moiety of related molecules have been explored to enhance their analgesic properties. This research indicates that such compounds could be developed into new analgesics, providing alternatives for pain management I. Ukrainets et al., 2015.

Material Science Applications

In material science, derivatives of dihydropyridine and pyridinecarboxamide have been investigated for their potential in creating new materials with desirable properties such as solubility and thermal stability. This research opens up possibilities for the development of novel materials for various industrial applications Chin‐Ping Yang et al., 1999.